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Compound of Interest

Compound Name: ML 2-14

Cat. No.: B12429335

A comprehensive assessment of the selectivity profile of the compound designated ML2-14
cannot be provided at this time due to the inability to definitively link this identifier to a specific
chemical entity with publicly available experimental data. While a promising dataset for a potent
Glycogen Synthase Kinase 3 (GSK-3) inhibitor, identified by PubChem Compound ID (CID)
5524264, was located within the National Institutes of Health (NIH) Molecular Libraries
Program probe reports, a conclusive connection between "ML2-14" and this specific compound
could not be established through available resources.

Initial searches for "ML2-14 selectivity profile" led to a report from the NIH detailing the
inhibitory activity of CID 5524264 against a panel of kinases. This compound demonstrates
high potency against GSK3a and GSK33, with IC50 values of 0.027 uM and 0.061 uM,
respectively. The report also provided selectivity data against other kinases, including Cyclin-
dependent kinase 2 (CDK2)/CycA2, CDK2/CycE1, and CDK5.

Subsequent efforts were focused on confirming that CID 5524264 is indeed ML2-14. However,
extensive searches failed to yield any direct evidence to substantiate this link. Without a
confirmed chemical identity for ML2-14, presenting the data for CID 5524264 as an analysis of
ML2-14 would be scientifically unsound and potentially misleading for researchers, scientists,
and drug development professionals.

For a meaningful comparison guide to be constructed, the following information would be
essential:
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o Confirmed Chemical Identity of ML2-14: A definitive link to a chemical structure, preferably
with a registered identifier such as a PubChem CID or CAS number.

o Publicly Available Selectivity Data for ML2-14: Experimental results detailing the compound's
inhibitory activity against a panel of kinases.

» Detailed Experimental Protocols: The specific methodologies used to generate the selectivity
data for ML2-14 and its comparators.

In the absence of this fundamental information, it is not possible to create the requested
"Publish Comparison Guides" that meet the core requirements of data presentation,
experimental protocol detailing, and mandatory visualizations. Further investigation would be
required to unequivocally identify ML2-14 and locate its associated selectivity profile before a
comprehensive and accurate assessment can be performed.

 To cite this document: BenchChem. [Inability to Assess ML2-14: Lack of Definitive
Identification and Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12429335#assessing-the-selectivity-profile-of-ml-2-
14]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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